Cas no 2172219-50-8 (2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid
• CAS No: 2172219-50-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6493491
• PubChem ID: 165816434
• Update Time: 2025-05-19

2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid
• EN300-1546012
• 2172219-50-8
• 2-[N-(butan-2-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]acetic acid

• Inchi： 1S/C25H30N2O6/c1-3-16(2)27(14-24(30)31)23(29)12-17(28)13-26-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,28H,3,12-15H2,1-2H3,(H,26,32)(H,30,31)
• InChI Key： NRZDZPRXOCNDQD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC(=O)O)C(C)CC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid

Introduction to 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid (CAS No. 2172219-50-8)

2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid, identified by its CAS number 2172219-50-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a butyl side chain, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a hydroxybutanamidoacetic acid moiety. The intricate arrangement of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The Fmoc (fluorenylmethoxycarbonyl) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this moiety in 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid suggests potential applications in the synthesis of peptide-based drugs or as an intermediate in the development of more complex biomolecules. The hydroxybutanamidoacetic acid segment introduces both hydrophilic and basic characteristics, making the compound amenable to various biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The unique combination of functional groups in 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid positions it as a promising candidate for further investigation. Specifically, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal an amine that can participate in further chemical modifications, such as coupling with carboxylic acids or heterocyclic compounds.

The butyl side chain provides an additional degree of structural flexibility, which can influence both the solubility and bioavailability of derivatives derived from this compound. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Moreover, the hydroxyl group within the hydroxybutanamidoacetic acid moiety can participate in hydrogen bonding interactions, potentially enhancing binding affinity to biological targets.

In the context of current research, there is growing interest in molecules that exhibit dual functionality or modularity. 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid fits well within this paradigm, as it contains multiple sites for chemical modification and interaction with biological systems. For instance, researchers have explored similar compounds as scaffolds for developing enzyme inhibitors or receptor modulators. The structural features present in this molecule could make it a valuable building block for constructing more complex pharmacophores.

One particularly exciting area of research involves the use of such compounds in targeted therapy. By leveraging the modular nature of 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid, scientists can design derivatives that selectively interact with specific biological pathways or targets. This approach is especially relevant in oncology, where precision medicine aims to tailor treatments to individual patients based on their unique molecular profiles.

The synthesis of 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct such complex molecules with high precision underscores the sophistication of modern chemical methodologies. Techniques such as solid-phase peptide synthesis (SPPS), flow chemistry, and transition-metal-catalyzed reactions have all contributed to enabling the efficient preparation of intricate organic compounds like this one.

In addition to its potential applications in drug development, 2-N-(butan-2-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid may also serve as a valuable tool for fundamental research. Its unique structural features make it an excellent candidate for studying molecular recognition processes, enzyme mechanisms, and other biochemical phenomena. By investigating how this compound interacts with various biological systems, researchers can gain insights that may inform the design of future therapeutics.

The role of computational chemistry and molecular modeling has become increasingly prominent in recent years, particularly for analyzing and predicting the behavior of complex molecules like 2-N-(butan-2-y1)-4-{((9H-fluorenine 9 ylmethoxy carb on y l) amino)} -3 -hydro xy but an ami do acetic ac id (CAS No. 217 22195 08). Advanced computational methods can help elucidate its three-dimensional structure, predict its interactions with biological targets, and even guide the optimization of its pharmacological properties. These computational approaches are often used in conjunction with experimental studies to accelerate the discovery process.

The versatility of CAS No 217 22519 -50 -8 lies not only in its structural complexity but also in its potential for derivatization. By modifying specific functional groups within this molecule, researchers can generate libraries of related compounds that exhibit different biological activities. This strategy is widely employed in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for drug development.

In conclusion, 21722519508 represents a fascinating example of how sophisticated organic chemistry contributes to biomedical research and drug discovery efforts worldwide。 Its intricate structure， coupled with its diverse functional groups， positions it as a versatile scaffold for developing innovative therapeutic agents。 As our understanding of biological systems continues to expand， compounds like these will undoubtedly play an increasingly important role in addressing some o f humanity’s most pressing health challenges。